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Compound of Interest

Compound Name: FIt3-IN-12

Cat. No.: B12407410

Essential Safety and Handling Guide for Flt3-IN-
12

FIt3-IN-12 is a potent and selective inhibitor of the FLT3 kinase, utilized in research, particularly
in studies related to acute myeloid leukemia (AML).[1] Due to its chemical nature and biological
activity, adherence to strict safety protocols is imperative to ensure the well-being of laboratory
personnel and to prevent environmental contamination. This guide provides essential
information on personal protective equipment (PPE), operational procedures, and disposal
methods for FIt3-IN-12.

Hazard Identification and Classification

FIt3-IN-12 is classified under the Globally Harmonized System (GHS) with the following
primary hazards:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[2]

Personal Protective Equipment (PPE) for Handling
FIt3-IN-12
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The following personal protective equipment is mandatory when handling FIt3-IN-12 to

minimize exposure risk.

PPE Component

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.[2]

Protects eyes from splashes or
dust particles of the

compound.

Hand Protection

Protective gloves.

Prevents skin contact and
absorption. The specific glove
material should be selected
based on the solvent used and

breakthrough time.

Skin and Body Protection

Impervious clothing.

Provides a barrier against
accidental spills and
contamination of personal
clothing.[2]

Respiratory Protection

Suitable respirator.

Necessary when handling the
powder form to avoid
inhalation of dust particles,
especially in the absence of
adequate engineering controls

like a fume hood.[2]

Operational Plan for Safe Handling

A systematic approach to handling FIt3-IN-12 is crucial for safety. The following step-by-step

operational plan should be followed:

1. Preparation and Engineering Controls:

e Ensure a designated work area is clean and uncluttered.

o Work should be conducted in an area with appropriate exhaust ventilation, such as a

chemical fume hood, to avoid the formation of dust and aerosols.[2]
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» An accessible safety shower and eye wash station must be available in the immediate work
area.[2]

2. Weighing and Aliquoting (Powder Form):
e Don all required PPE before handling the compound.

o Carefully weigh the desired amount of FIt3-IN-12 powder in a chemical fume hood to
minimize inhalation risk.

e Avoid creating dust. If any powder is spilled, it should be carefully cleaned up according to
the disposal plan.

3. Dissolving the Compound:

e When dissolving FIt3-IN-12 in a solvent, add the solvent slowly to the powder to prevent
splashing.

e The process should be performed within a fume hood.

4. Storage:

o Keep the container tightly sealed when not in use.[2]

o Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[2]

o Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[2]

o Store away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[2]

Disposal Plan

Proper disposal of FIt3-IN-12 and its containers is critical to prevent environmental
contamination, given its high aquatic toxicity.[2]
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e Waste Compound and Contaminated Materials: All waste FIt3-IN-12 and materials
contaminated with it (e.g., pipette tips, gloves, weighing paper) should be collected in a
designated, labeled, and sealed hazardous waste container.

» Disposal Method: The waste must be disposed of through an approved waste disposal plant.
[2] Do not allow the product to enter drains, water courses, or the soil.[2]

o Container Disposal: Empty containers should be treated as hazardous waste and disposed
of according to the same procedures as the waste compound.

Safe Handling Workflow
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Caption: Workflow for the safe handling of FIt3-IN-12.

First Aid Measures in Case of Exposure
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Immediate action is required in the event of accidental exposure to FIt3-IN-12.

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[2]

o Eye Contact: Remove contact lenses if present. Immediately flush eyes with large amounts
of water, separating eyelids to ensure adequate flushing. Seek prompt medical attention.[2]

» Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove
contaminated clothing and shoes and consult a physician.[2]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, seek medical
attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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